Cas no 90145-77-0 (L-Prolinamide, L-isoleucyl-N-(4-nitrophenyl)-)

L-Prolinamide, L-isoleucyl-N-(4-nitrophenyl)- structure
90145-77-0 structure
Product Name:L-Prolinamide, L-isoleucyl-N-(4-nitrophenyl)-
CAS No:90145-77-0
MF:C17H24N4O4
MW:348.396863937378
CID:793214
PubChem ID:25108769
Update Time:2025-04-19

L-Prolinamide, L-isoleucyl-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • L-Prolinamide, L-isoleucyl-N-(4-nitrophenyl)-
    • (2S)-1-[(2S,3S)-2-amino-3-methylpentanoyl]-N-(4-nitrophenyl)pyrrolidine-2-carboxamide
    • 90145-77-0
    • L-Isoleucyl-N-(4-nitrophenyl)-L-prolinamide
    • DTXSID40648728
    • SCHEMBL5576449
    • Inchi: 1S/C17H24N4O4/c1-3-11(2)15(18)17(23)20-10-4-5-14(20)16(22)19-12-6-8-13(9-7-12)21(24)25/h6-9,11,14-15H,3-5,10,18H2,1-2H3,(H,19,22)/t11-,14-,15-/m0/s1
    • InChI Key: ZCYNEEKHMUQDBT-CQDKDKBSSA-N
    • SMILES: O=C([C@H]([C@@H](C)CC)N)N1CCC[C@H]1C(NC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 348.17975526g/mol
  • Monoisotopic Mass: 348.17975526g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 499
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 121Ų
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